4-ethoxy-N-phenethylnaphthalene-1-sulfonamide

Specification

• CAS No.: 333311-14-1
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5g/mol
• IUPAC Name: 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide
• Standard InChI: InChI=1S/C20H21NO3S/c1-2-24-19-12-13-20(18-11-7-6-10-17(18)19)25(22,23)21-15-14-16-8-4-3-5-9-16/h3-13,21H,2,14-15H2,1H3
• Standard InChI Key: PZHHASCWJIWVAX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCC3=CC=CC=C3
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCC3=CC=CC=C3

Introduction

Potential Biological Activities

While specific studies on 4-ethoxy-N-phenethylnaphthalene-1-sulfonamide are lacking, sulfonamides in general have been explored for their biological activities. These include:

• Antibacterial Activity: Sulfonamides are well-known for their antibacterial properties, acting as competitive inhibitors of folic acid synthesis in bacteria.

• Anticonvulsant Activity: Some sulfonamides have shown anticonvulsant properties, although this is more commonly associated with specific structural motifs like pyrrolidine-2,5-diones.

• Anti-inflammatory Activity: Certain sulfonamides may exhibit anti-inflammatory effects, which could be relevant depending on the specific structural features of 4-ethoxy-N-phenethylnaphthalene-1-sulfonamide.

Research Gaps and Future Directions

Given the limited information available on 4-ethoxy-N-phenethylnaphthalene-1-sulfonamide, there is a clear need for further research to explore its biological activities and potential applications. This could involve:

• In Vitro and In Vivo Studies: Conducting experiments to evaluate the compound's efficacy and safety in various biological systems.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance or discover new biological activities.

• Pharmacokinetic and Pharmacodynamic Analysis: Investigating how the compound is absorbed, distributed, metabolized, and excreted, as well as its mechanism of action.